5-(ethylsulfamoyl)-2-methoxy-N-(2-methylphenyl)benzamide

• IUPAC Name: 5-(ethylsulfamoyl)-2-methoxy-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C17H20N2O4S/c1-4-18-24(21,22)13-9-10-16(23-3)14(11-13)17(20)19-15-8-6-5-7-12(15)2/h5-11,18H,4H2,1-3H3,(H,19,20)
• InChI Key: KJVLCDVQUIOMFX-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)NC2=CC=CC=C2C
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

5-(ethylsulfamoyl)-2-methoxy-N-(2-methylphenyl)benzamide is a complex organic compound that belongs to the class of benzamides Benzamides are known for their diverse biological activities and are often used in medicinal chemistry for drug development

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(ethylsulfamoyl)-2-methoxy-N-(2-methylphenyl)benzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Nitration: The initial step involves the nitration of a suitable aromatic compound to introduce a nitro group.

Reduction: The nitro group is then reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Sulfonation: The amine group is then sulfonated using ethylsulfonyl chloride in the presence of a base like pyridine to form the ethylsulfamoyl group.

Amidation: Finally, the compound is subjected to amidation with 2-methylphenylamine to form the desired benzamide.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated synthesis platforms are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-(ethylsulfamoyl)-2-methoxy-N-(2-methylphenyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxy group, using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides with different functional groups.

Scientific Research Applications

5-(ethylsulfamoyl)-2-methoxy-N-(2-methylphenyl)benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(ethylsulfamoyl)-2-methoxy-N-(2-methylphenyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• N-(4-Hydroxy-5-isopropyl-2-methylphenyl)benzamide
• N-(5-Chloro-4-((4-chlorophenyl)cyanomethyl)-2-methylphenyl)-2-hydroxybenzamide

Uniqueness

5-(ethylsulfamoyl)-2-methoxy-N-(2-methylphenyl)benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties

This detailed article provides a comprehensive overview of this compound, covering its synthesis, chemical reactions, applications, mechanism of action, and comparison with similar compounds